
Commercial Availability and Applications of 2-
Methyl-1,3-pentadiene: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methyl-1,3-pentadiene

Cat. No.: B074102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, synthesis,

and key applications of 2-Methyl-1,3-pentadiene, a versatile diene in organic synthesis. The

information is tailored for researchers, scientists, and professionals in the field of drug

development who are interested in utilizing this compound in their work.

Commercial Availability and Suppliers
2-Methyl-1,3-pentadiene is commercially available from a variety of chemical suppliers,

primarily in research and laboratory quantities. The compound is typically offered as a mixture

of cis and trans isomers. For specific isomer requirements, it is advisable to contact suppliers

directly. While bulk quantities for industrial applications may be available, they are generally not

advertised and require direct inquiry.

Below is a summary of prominent suppliers of 2-Methyl-1,3-pentadiene. Please note that

pricing is subject to change and is often dependent on the quantity and purity of the product.
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Supplier
Product
Name(s)

CAS
Number(s)

Purity
Available
Quantities

Biosynth
trans-2-Methyl-

1,3-pentadiene
926-54-5 ≥90%

100mg, 250mg,

500mg, 1g, 2g

CymitQuimica
trans-2-Methyl-

1,3-pentadiene
926-54-5 90% Min

100mg, 250mg,

500mg, 1g, 2g

BOC Sciences
trans-2-Methyl-

1,3-pentadiene
926-54-5 Inquire Inquire

Prasol

Chemicals

2-Methyl-1,3-

pentadiene

mixture/ 2-MPD

Not specified
Commercial

Grade
Inquire

Sigma-Aldrich

3-Methyl-1,3-

pentadiene,

mixture of cis

and trans

4549-74-0 98% 5g

Echemi
(3E)-2-Methyl-

1,3-pentadiene
926-54-5 Inquire Inquire

Note: Pricing for research quantities can range from approximately €200 for 100mg to over

€1,000 for 2g.[1] Bulk pricing is typically available upon request from the manufacturers and

distributors.

Synthesis of 2-Methyl-1,3-pentadiene
A common method for the preparation of 2-Methyl-1,3-pentadiene involves a two-step

dehydration of 2-methyl-2,4-pentanediol.[2] This process is designed to improve the yield and

selectivity for the desired product over its isomer, 4-methyl-1,3-pentadiene.[2]

Experimental Protocol: Two-Step Dehydration Synthesis
Step 1: Synthesis of 4-methyl-4-penten-2-ol

Apparatus Setup: A 500ml three-necked flask is equipped with a stirring mechanism (e.g.,

magnetic stirrer), a thorn-shaped fractionating column, a condenser, and a receiving flask.
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Reaction Mixture: To the flask, add 300g of 2-methyl-2,4-pentanediol and 3g of a

montmorillonite-supported ferric chloride catalyst (mass ratio of ferric chloride to

montmorillonite between 0.05:1 and 0.5:1).[2]

Reaction Conditions: The mixture is heated to a temperature of 110-140 °C with continuous

stirring.[2]

Product Collection: The product, 4-methyl-4-penten-2-ol, is distilled out of the reaction

mixture as it is formed and collected in the receiving flask.

Analysis: The purity of the collected 4-methyl-4-penten-2-ol can be analyzed by gas

chromatography, with expected purity exceeding 90%.

Step 2: Synthesis of 2-Methyl-1,3-pentadiene

Apparatus Setup: The same apparatus as in Step 1 is used.

Reaction Mixture: The 500ml three-necked flask is charged with 300g of the 4-methyl-4-

penten-2-ol produced in Step 1 and 6g of a catalyst mixture of potassium bisulfate and citric

acid (mass ratio 1:2).[2]

Reaction Conditions: The reaction is carried out at a temperature of 120-150 °C with stirring.

[2]

Product Collection: 2-Methyl-1,3-pentadiene is distilled from the reaction mixture as it is

formed.

Analysis and Yield: The final product's purity is determined by gas chromatography, with an

expected purity of over 92%. The overall yield for this two-step process is reported to be over

80%.[2]
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Synthesis Workflow of 2-Methyl-1,3-pentadiene

Step 1: First Dehydration

Step 2: Second Dehydration

2-Methyl-2,4-pentanediol

110-140 °C
Distillation

FeCl3 on Montmorillonite

4-Methyl-4-penten-2-ol

120-150 °C
Distillation

Potassium Bisulfate
& Citric Acid 2-Methyl-1,3-pentadiene

Polymerization Workflow of 2-Methyl-1,3-pentadiene

2-Methyl-1,3-pentadiene

Polymerization
in Anhydrous Solvent

Neodymium-based
Catalyst System

Termination with
Methanol/HCl

Precipitation,
Washing, and Drying Poly(2-methyl-1,3-pentadiene)
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Diels-Alder Reaction of 2-Methyl-1,3-pentadiene

2-Methyl-1,3-pentadiene

[4+2] Cycloaddition
(Heat)

Dienophile
(e.g., N-ethylmaleimide)

Cyclohexene Derivative
(Diels-Alder Adduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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